Cas no 2034539-71-2 (3-(2,6-difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]urea)

• Product Name: 3-(2,6-difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]urea
• CAS No: 2034539-71-2
• MF: C₁₅H₂₀F₂N₂O₃
• MW: 314.3277
• CID: 5353418
• Update Time: 2025-05-21

3-(2,6-difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
• 1-(2,6-difluorophenyl)-3-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)urea
• 3-(2,6-difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]urea

• Inchi： 1S/C15H20F2N2O3/c16-11-2-1-3-12(17)14(11)19-15(21)18-7-4-13(20)10-5-8-22-9-6-10/h1-3,10,13,20H,4-9H2,(H2,18,19,21)
• InChI Key： RKOSRYQUPBALEA-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C([H])=C(C=1N([H])C(N([H])C([H])([H])C([H])([H])C([H])(C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])O[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 1.5
• Topological Polar Surface Area: 70.6

Additional information on 3-(2,6-difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]urea

3-(2,6-Difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]Urea: A Comprehensive Overview

The compound 3-(2,6-difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]urea (CAS No. 2034539-71-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which incorporates a urea functional group, a 2,6-difluorophenyl moiety, and a hydroxypiperidine-derived propyl chain. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The synthesis of 3-(2,6-difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]urea involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and ring-opening/closing mechanisms, to achieve high yields and purity. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these processes, ensuring that the compound meets the stringent requirements of modern pharmaceutical and material science applications.

Recent studies have highlighted the exceptional properties of this compound in biological systems. For instance, its ability to interact with specific protein targets has been explored in the context of drug discovery. The difluorophenyl group is known to confer stability and bioavailability to molecules, while the hydroxypiperidine-derived propyl chain introduces hydrophilic properties that facilitate interactions with cellular membranes. These characteristics make CAS No. 2034539-71-2 a promising candidate for the development of novel therapeutic agents targeting various diseases.

In addition to its biological applications, 3-(2,6-difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]urea has shown potential in materials science. Its unique structure allows for the formation of stable polymers and coatings with tailored mechanical and thermal properties. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance their resistance to environmental factors such as UV radiation and moisture absorption. These findings underscore its versatility across diverse fields.

The latest advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Using state-of-the-art molecular modeling techniques, scientists have been able to predict its electronic properties, reactivity patterns, and interactions with other molecules. These insights are invaluable for optimizing its synthesis and application in real-world scenarios.

Furthermore, the environmental impact of CAS No. 2034539-71-2 has been a topic of recent research. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that it may be suitable for use in eco-friendly applications. However, further investigations are required to fully assess its long-term effects on ecosystems.

In conclusion, 3-(2,6-difluorophenyl)-1-[3-hydroxy-3-(oxan-4-yl)propyl]urea (CAS No. 2034539-71-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific innovations.